Cas no 1261729-92-3 (5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261729-92-3
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994371
• Update Time: 2025-05-19

5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)9-4-5-12(14(18,19)20)11(7-9)8-2-1-3-10(6-8)24-15(21,22)23/h1-7,13H
• InChI Key： FPDWSJWEDOAFNI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)F)=CC=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261729-92-3): A Comprehensive Overview

5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261729-92-3) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This biphenyl derivative, characterized by its unique substitution pattern, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its role in advanced chemical synthesis.

The molecular structure of 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is notable for its incorporation of difluoromethyl, trifluoromethoxy, and trifluoromethyl groups. These functional groups confer specific chemical and physical properties that make the compound highly versatile and valuable in various scientific and industrial applications. The difluoromethyl group, for instance, is known for its ability to modulate biological activity and improve the metabolic stability of drug candidates. Similarly, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and electronic properties, which are crucial for optimizing drug delivery and target specificity.

Recent research has highlighted the potential of 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl in the development of new drugs for various diseases. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the unique combination of functional groups in this biphenyl derivative enhances its ability to selectively target and inhibit these enzymes, thereby reducing tumor growth and metastasis.

In addition to its therapeutic potential, 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has also been explored for its use in advanced chemical synthesis. Its robust chemical structure and reactive functional groups make it an excellent building block for the synthesis of complex molecules with diverse biological activities. A recent study in Organic Letters reported the successful use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers highlighted the ease with which this biphenyl derivative can be modified and functionalized, making it a valuable tool in the development of new pharmaceuticals.

The synthesis of 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl has been optimized through various methods, including cross-coupling reactions and transition-metal-catalyzed transformations. These synthetic routes have been refined to achieve high yields and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales. The ability to synthesize this compound with high fidelity is crucial for its application in drug discovery and development programs.

In terms of safety and handling, it is important to note that while 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following guidelines for waste disposal.

The future prospects for 5-(Difluoromethyl)-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl are promising. Ongoing research continues to uncover new applications and potential uses for this compound in both medicinal chemistry and synthetic organic chemistry. As our understanding of its properties deepens, it is likely that this biphenyl derivative will play an increasingly important role in the development of innovative solutions to pressing medical challenges.